2,2-Dichloro-3,3,3-trifluoropropanal

• CAS No.: 82107-24-2
• Molecular Formula: C3HCl2F3O
• Molecular Weight: 180.94 g/mol
• IUPAC Name: 2,2-dichloro-3,3,3-trifluoropropanal
• InChI: InChI=1S/C3HCl2F3O/c4-2(5,1-9)3(6,7)8/h1H
• InChI Key: XKOSCMNRVBOQAV-UHFFFAOYSA-N
• Canonical SMILES: C(=O)C(C(F)(F)F)(Cl)Cl

Description

2,2-Dichloro-3,3,3-trifluoropropanal is a useful research compound. Its molecular formula is C3HCl2F3O and its molecular weight is 180.94 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This compound may be prepared by reacting a dimethylformamide solution of 1,1,1-trichloro-2,2,2-trifluoromethane with chlorotrimethylsilane in the presence of zinc, forming 1-(trimethylsiloxy)-2,2-dichloro-3,3,3-trifluoro-N,N-dime thylpropylamine. The 1-(trimethylsiloxy)-2,2-dichloro-3,3,3-trifluoro-N,N-dimethyl propylamine is reacted with sulfuric acid to form 2,2-dichloro-3,3,3-trifluoropropionaldehyde. The 2,2-dichloro-3,3,3-trifluoropropionaldehyde is then reacted with sulfur tetrafluoride to produce 2,2-dichloro-1,1,1,3,3-pentafluoropropane.